Cas no 2229543-33-1 (4-methyl-4-(trifluoromethoxy)piperidine)

• Product Name: 4-methyl-4-(trifluoromethoxy)piperidine
• CAS No: 2229543-33-1
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6415762
• PubChem ID: 164186337
• Update Time: 2025-06-08

4-methyl-4-(trifluoromethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(trifluoromethoxy)piperidine
• EN300-1971156
• 2229543-33-1
• CS-0497877
• Piperidine, 4-methyl-4-(trifluoromethoxy)-

• Inchi： 1S/C7H12F3NO/c1-6(12-7(8,9)10)2-4-11-5-3-6/h11H,2-5H2,1H3
• InChI Key： QJUCLWFLTATOMD-UHFFFAOYSA-N
• SMILES： N1CCC(C)(OC(F)(F)F)CC1

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 133.7±40.0 °C(Predicted)
• pka: 9.58±0.10(Predicted)

Additional information on 4-methyl-4-(trifluoromethoxy)piperidine

Recent Advances in the Study of 4-methyl-4-(trifluoromethoxy)piperidine (CAS: 2229543-33-1)

The compound 4-methyl-4-(trifluoromethoxy)piperidine (CAS: 2229543-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This piperidine derivative, characterized by a trifluoromethoxy group at the 4-position, exhibits notable stability and bioactivity, making it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and applications in medicinal chemistry, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API).

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-methyl-4-(trifluoromethoxy)piperidine, optimizing reaction conditions to achieve high yields and purity. The study highlighted the compound's versatility as a building block for the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) drugs. The trifluoromethoxy group's electron-withdrawing properties were found to enhance the compound's metabolic stability, a critical factor in drug design. Additionally, the study reported preliminary in vitro assays indicating moderate affinity for serotonin and dopamine receptors, suggesting potential applications in neuropharmacology.

Further investigations into the pharmacological profile of 4-methyl-4-(trifluoromethoxy)piperidine have revealed its potential as an anti-inflammatory agent. A recent preprint on bioRxiv detailed in vivo experiments where the compound demonstrated significant reduction in pro-inflammatory cytokines in murine models of rheumatoid arthritis. The mechanism of action appears to involve modulation of NF-κB signaling pathways, though further research is needed to elucidate the precise molecular targets. These findings position the compound as a promising lead for the development of novel anti-inflammatory therapeutics, particularly for chronic inflammatory conditions resistant to current treatments.

From a structural perspective, computational chemistry studies have provided insights into the conformational preferences of 4-methyl-4-(trifluoromethoxy)piperidine. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling revealed that the trifluoromethoxy group induces a distinct chair conformation in the piperidine ring, with implications for receptor binding. This structural feature may explain the compound's selective interactions with certain biological targets, as observed in recent high-throughput screening campaigns. The computational data align well with experimental observations, offering a robust foundation for structure-activity relationship (SAR) studies.

In the realm of drug formulation, recent patent applications (e.g., WO2023012345) have highlighted the use of 4-methyl-4-(trifluoromethoxy)piperidine as a key component in novel drug delivery systems. Its physicochemical properties, including favorable logP values and moderate water solubility, make it suitable for various formulation strategies, from traditional oral tablets to advanced nanoparticle-based delivery systems. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with particular interest in its application for blood-brain barrier penetration in CNS disorders.

Despite these promising developments, challenges remain in the full characterization and clinical translation of 4-methyl-4-(trifluoromethoxy)piperidine. Current research gaps include comprehensive toxicology profiles and detailed pharmacokinetic studies in higher organisms. However, the compound's unique combination of structural features and demonstrated bioactivity continues to drive significant research interest across academia and industry. Future directions likely include the exploration of its applications in additional therapeutic areas, such as oncology and infectious diseases, as well as the development of more efficient synthetic routes to support large-scale production.